Cas no 2219370-78-0 (8-bromo-7-fluoro-1-methylisoquinoline)

• Product Name: 8-bromo-7-fluoro-1-methylisoquinoline
• CAS No: 2219370-78-0
• MF: C₁₀H₇BrFN
• MW: 240.07168507576
• CID: 5184273
• PubChem ID: 136575901
• Update Time: 2025-11-05

8-bromo-7-fluoro-1-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 8-bromo-7-fluoro-1-methylisoquinoline

• Inchi： 1S/C10H7BrFN/c1-6-9-7(4-5-13-6)2-3-8(12)10(9)11/h2-5H,1H3
• InChI Key： BMCYTAHXMRLFDY-UHFFFAOYSA-N
• SMILES： C1(C)C2=C(C=CC(F)=C2Br)C=CN=1

Additional information on 8-bromo-7-fluoro-1-methylisoquinoline

8-Bromo-7-Fluoro-1-Methylisoquinoline: A Comprehensive Overview

8-Bromo-7-fluoro-1-methylisoquinoline (CAS No. 2219370-78-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromo, fluoro, and methyl substituents on the isoquinoline ring, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this article, we will delve into the structural properties, synthesis methods, biological activities, and potential applications of 8-bromo-7-fluoro-1-methylisoquinoline.

Structural Properties: The molecular structure of 8-bromo-7-fluoro-1-methylisoquinoline is composed of a substituted isoquinoline ring, which is a common scaffold in many bioactive compounds. The presence of bromine and fluorine atoms at specific positions on the ring imparts unique electronic and steric properties to the molecule. These substitutions can influence the compound's solubility, lipophilicity, and reactivity, making it an attractive target for drug design. The methyl group at the 1-position further enhances the molecule's stability and bioavailability.

Synthesis Methods: The synthesis of 8-bromo-7-fluoro-1-methylisoquinoline has been reported in several studies. One common approach involves the condensation of 2-bromobenzaldehyde with 5-fluoroanthranilic acid to form an intermediate, which is then cyclized to produce the desired isoquinoline derivative. Another method involves the reaction of 2-bromobenzyl chloride with 5-fluoroanthranilic acid in the presence of a base, followed by cyclization. These synthetic routes are highly efficient and can be scaled up for industrial production.

Biological Activities: Recent research has shown that 8-bromo-7-fluoro-1-methylisoquinoline exhibits a range of biological activities that make it a valuable compound for pharmaceutical development. Studies have demonstrated its potent anti-inflammatory properties, which are attributed to its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, this compound has shown promising antitumor activity in both in vitro and in vivo models. It has been found to induce apoptosis in cancer cells by modulating key signaling pathways such as PI3K/Akt and MAPK.

Potential Applications: The unique properties of 8-bromo-7-fluoro-1-methylisoquinoline make it a candidate for various therapeutic applications. Its anti-inflammatory activity suggests potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The antitumor activity observed in preclinical studies indicates its potential as an anticancer agent, particularly for solid tumors such as breast cancer and lung cancer. Furthermore, ongoing research is exploring its neuroprotective effects, which could have implications for neurodegenerative diseases like Alzheimer's disease.

Clinical Trials: While 8-bromo-7-fluoro-1-methylisoquinoline is still in the early stages of development, several preclinical studies have laid the groundwork for future clinical trials. These studies have focused on optimizing the compound's pharmacokinetic properties and evaluating its safety profile. Initial results are promising, with no significant toxicity observed at therapeutic doses. As research progresses, it is anticipated that clinical trials will be initiated to further assess the efficacy and safety of this compound in human subjects.

FUTURE DIRECTIONS: The future of 8-bromo-7-fluoro-1-methylisoquinoline in medicinal chemistry looks promising. Ongoing research aims to explore its mechanism of action in greater detail and identify potential synergistic effects with other therapeutic agents. Additionally, efforts are being made to develop novel formulations that enhance its bioavailability and reduce side effects. As more data becomes available from preclinical and clinical studies, it is expected that this compound will play a significant role in advancing our understanding of isoquinoline-based therapeutics.